2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H23N5O4S2/c1-17(2,3)20-14(24)19-15-21-22-16(28-15)27-9-13(23)18-11-8-10(25-4)6-7-12(11)26-5/h6-8H,9H2,1-5H3,(H,18,23)(H2,19,20,21,24)
• InChI Key: RWPRRVHOJHUVEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H23N5O4S2
• Molecular Weight: 425.5 g/mol

Description

The compound appears to contain several functional groups, including a thiadiazole ring, a tert-butyl group, a urea linkage, and a dimethoxyphenyl group. These groups are common in many organic compounds and have various properties that can contribute to the overall behavior of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The thiadiazole ring and the dimethoxyphenyl group could potentially participate in pi stacking interactions, while the urea linkage could form hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on its functional groups. For example, the thiadiazole ring might undergo electrophilic aromatic substitution, while the urea linkage could react with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the dimethoxyphenyl group could increase its lipophilicity, while the urea linkage could enhance its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also be interesting to investigate its interactions with biological targets and its potential use in medicinal chemistry.